Cas no 2034414-39-4 (N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 2034414-39-4
• MF: C₁₉H₁₉NO₃S
• MW: 341.424063920975
• CID: 6578544
• PubChem ID: 119103346
• Update Time: 2025-05-21

N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide
• 2034414-39-4
• N-{[4-(furan-3-yl)phenyl]methyl}-3,4-dimethylbenzene-1-sulfonamide
• N-(4-(furan-3-yl)benzyl)-3,4-dimethylbenzenesulfonamide
• F6539-3327
• AKOS026696121
• N-[[4-(furan-3-yl)phenyl]methyl]-3,4-dimethylbenzenesulfonamide

• Inchi： 1S/C19H19NO3S/c1-14-3-8-19(11-15(14)2)24(21,22)20-12-16-4-6-17(7-5-16)18-9-10-23-13-18/h3-11,13,20H,12H2,1-2H3
• InChI Key： IXKMJCJZTRVJDK-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NCC1C=CC(C2=COC=C2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 341.10856464g/mol
• Monoisotopic Mass: 341.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.7Ų

Additional information on N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide (CAS No. 2034414-39-4)

N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide (CAS No. 2034414-39-4) is a sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of a furan ring and a dimethylbenzene sulfonamide moiety, is often explored for its bioactivity and role in drug discovery. Researchers are particularly interested in its potential as a small-molecule inhibitor or modulator in therapeutic pathways, given the growing demand for novel targeted therapies.

The furan-3-yl group in this compound is a key structural element, as furan derivatives are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties. Coupled with the sulfonamide functional group, which is a common pharmacophore in many FDA-approved drugs, this molecule presents a promising scaffold for further optimization. Recent studies have highlighted the importance of sulfonamide-based compounds in addressing challenges such as drug resistance and enzyme inhibition, making 2034414-39-4 a subject of interest in medicinal chemistry.

In the context of current trends, the search for heterocyclic compounds with therapeutic potential has surged, driven by advancements in computational chemistry and high-throughput screening. The N-{4-(furan-3-yl)phenylmethyl} moiety in this compound aligns with the demand for structurally diverse molecules that can interact with biological targets with high specificity. Additionally, the 3,4-dimethylbenzene component contributes to the compound's lipophilicity, a critical factor in drug absorption and bioavailability.

From a synthetic perspective, N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide is often synthesized via nucleophilic substitution reactions, leveraging the reactivity of the sulfonamide group. Researchers have also explored its potential as a building block for more complex molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's stability under physiological conditions further enhances its appeal for preclinical studies.

Environmental and green chemistry considerations are also relevant when discussing 2034414-39-4. As the pharmaceutical industry shifts toward sustainable practices, the synthesis and application of this compound are being evaluated for their eco-friendliness. Innovations such as catalyst-free reactions and solvent-free conditions are being explored to minimize waste and energy consumption during its production.

In summary, N-{4-(furan-3-yl)phenylmethyl}-3,4-dimethylbenzene-1-sulfonamide (CAS No. 2034414-39-4) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable candidate for further investigation. As the scientific community continues to explore small-molecule drug discovery, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.